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What is 1-Phenylethanol exactly?

1-Phenylethanol is an organic compound with the formula C6H5CHOH(OH).CH3. It is one of the most common chiral alcohols. Also known as alpha and styryl liquor, it is part of the organic compound class known as substituted derivatives and benzene. These are aromatic compounds that contain one monocyclic ring of benzene. 1-Phenylethanol can be found as a solid, soluble in water, and very weakly acidic compound (based on its pH). One of the biofluids that have detected 1-Phenylethanol includes saliva and feces.

The way 1-phenylethanol exists in nature

1-phenylethanol is found in the cell's cytoplasm.